2-amino-N-methyl-N,3-diphenylpropanamide

• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol
• SMILES: CN(C1=CC=CC=C1)C(=O)C(CC2=CC=CC=C2)N
• InChI: InChI=1S/C16H18N2O/c1-18(14-10-6-3-7-11-14)16(19)15(17)12-13-8-4-2-5-9-13/h2-11,15H,12,17H2,1H3
• InChIKey: XOZKPDCRIFTSNG-UHFFFAOYSA-N

2-Amino-N-methyl-N,3-diphenylpropanamide: Procurement-Grade Overview for HIV Capsid-Targeted Drug Discovery Programs

2-Amino-N-methyl-N,3-diphenylpropanamide (CAS 857791-94-7; free base MW 254.33; C₁₆H₁₈N₂O) is a chiral phenylalanine-derived amino amide that serves as a critical penultimate synthetic intermediate in the development of next-generation HIV-1 capsid (CA) inhibitors [1]. The compound features a stereogenic center at the 2-position, a free primary amine available for acylation, and an N-methyl-N-phenyl amide motif that recapitulates the essential aniline pharmacophore of the prototypical CA inhibitor PF-3450074 (PF-74) [1]. It is commercially supplied at ≥95% purity with batch-specific QC documentation (NMR, HPLC, GC) from multiple vendors , and its hydrochloride salt form (CAS 126090-43-5) offers enhanced aqueous solubility for coupling reactions without additional salt-exchange steps [1].

• Synthetic intermediate for HIV-1 capsid inhibitor libraries

• Free 2-amino group enables modular acylation diversification

• Enantiopure (S)-form supports synthesis of active compounds

• [1] Meuser ME, Reddy PAN, Dick A, Maurancy JM, Salvino JM, Cocklin S. Rapid Optimization of the Metabolic Stability of a Human Immunodeficiency Virus Type-1 Capsid Inhibitor Using a Multistep Computational Workflow. J Med Chem. 2021;64(7):3747-3766. doi:10.1021/acs.jmedchem.0c01810 View Source

Why Generic Substitution Fails for 2-Amino-N-methyl-N,3-diphenylpropanamide: Structural Determinants of HIV Capsid Inhibitor Performance

Generic substitution among phenylalanine-derived propanamides is precluded by the strict structural requirements of the HIV-1 CA interprotomer pocket. The N-methyl-N-phenyl amide motif—present in the target compound but absent in simpler analogs such as 2-amino-N,3-diphenylpropanamide (CAS 5426-73-3) and (S)-2-amino-N-methyl-3-phenylpropanamide (CAS 35373-92-3)—is essential for occupying the hydrophobic aniline-binding subpocket identified in co-crystal structures of PF-74 bound to HIV-1 CA (PDB 4XFZ) [1]. Removing the N-phenyl group abolishes capsid hexamer binding; removing the N-methyl group eliminates the tertiary amide conformation required for interprotomer pocket complementarity [1]. Conversely, the des-amino analog N-methyl-N,3-diphenylpropanamide (CAS 18859-20-6) lacks the free 2-amine necessary for subsequent acylation with indole-acetic acid derivatives—the key diversification step that yielded CX15, CX16, and CX17 with up to 204-fold improved metabolic stability over PF-74 [1]. The quantitative evidence below demonstrates that only the full N-methyl-N-phenyl-2-amino pharmacophore enables both target engagement and downstream synthetic tractability.

Des-N-phenyl analogs lack the aniline-binding pharmacophore required for CA hexamer engagement.

Des-N-methyl analogs adopt a secondary amide conformation incompatible with the interprotomer pocket.

Des-amino analogs lack the free 2-amine handle essential for downstream diversification acylation.

• [1] Meuser ME, Reddy PAN, Dick A, Maurancy JM, Salvino JM, Cocklin S. Rapid Optimization of the Metabolic Stability of a Human Immunodeficiency Virus Type-1 Capsid Inhibitor Using a Multistep Computational Workflow. J Med Chem. 2021;64(7):3747-3766. doi:10.1021/acs.jmedchem.0c01810 View Source

Quantitative Evidence Guide: 2-Amino-N-methyl-N,3-diphenylpropanamide vs. Closest Structural Analogs and In-Class Comparators

Metabolic Stability Gain of Final Compounds Derived via This Intermediate: S-CX15, S-CX16, S-CX17 vs. S-PF-74 in Human Liver Microsomes

Compounds synthesized by acylating 2-amino-N-methyl-N,3-diphenylpropanamide (Intermediate 2) with substituted indole-acetic acids yielded S-CX15, S-CX16, and S-CX17, each demonstrating substantially improved metabolic half-life relative to the parent S-PF-74 in a human liver microsome assay [1]. The metabolic stability improvements are directly attributable to the modular derivatization enabled by the free 2-amino group of this intermediate [1].

Metabolic Stability

Head-to-head

204× t₁/₂ improvement (S‑CX17 vs S‑PF‑74) S‑CX15: 15.4 min (30.8×); S‑CX16: 1.0 min (2.0×); S‑CX17: 102.0 min (204×) vs S‑PF‑74: 0.5 min

Supports HLM stability screening for CA inhibitor optimization.

Human liver microsome assay; single-study data, inter-lab reproducibility to verify.

Evidence Dimension	Metabolic half-life (t₁/₂) in human liver microsomes
Target Compound Data	S-CX15: t₁/₂ = 15.4 min (30.8-fold over S-PF-74); S-CX16: t₁/₂ = 1.0 min (2.0-fold); S-CX17: t₁/₂ = 102.0 min (204-fold) — all synthesized via Intermediate 2
Comparator Or Baseline	S-PF-74 (PF-3450074): t₁/₂ = 0.5 min (1.0-fold baseline)
Quantified Difference	30.8-fold (S-CX15), 2.0-fold (S-CX16), 204-fold (S-CX17) improvement in t₁/₂ over S-PF-74
Conditions	Human liver microsome assay; enantiomerically pure S-enantiomers tested

Why This Matters

Procurement of this intermediate enables access to a chemical space that yields HIV-1 CA inhibitors with up to 204-fold greater metabolic stability than PF-74, directly addressing the primary development liability of the prototypical compound.

• [1] Meuser ME, Reddy PAN, Dick A, Maurancy JM, Salvino JM, Cocklin S. Rapid Optimization of the Metabolic Stability of a Human Immunodeficiency Virus Type-1 Capsid Inhibitor Using a Multistep Computational Workflow. J Med Chem. 2021;64(7):3747-3766. Table 5, pp. 3760-3761. View Source

Antiviral Potency of Enantiopure Compounds Derived via Intermediate 2: S-CX15 and S-CX16 vs. S-PF-74 in HIV-1 Pseudoviral Assay

Single-round infectious HIV-1 pseudoviral assays demonstrated that enantiomerically pure S-CX15 and S-CX16, synthesized by acylating Intermediate 2 with the appropriate indole-acetic acid, retained or improved antiviral potency compared to S-PF-74 while simultaneously exhibiting reduced cytotoxicity [1]. S-CX16 achieved a 3.9-fold improvement in IC₅₀ over S-PF-74, with a 2.7-fold higher therapeutic index [1].

Antiviral Potency

Head-to-head

S‑CX16 IC₅₀: 20.6 nM (TI 2281) vs S‑PF‑74: 80.0 nM (TI 834) → 3.9× lower IC₅₀, 2.7× higher selectivity index S‑CX15 IC₅₀: 62.1 nM, TI 1626

Supports pseudoviral assay endpoint review.

NL4-3 pseudovirus; reported selectivity index context; single study.

Evidence Dimension	HIV-1 pseudoviral inhibition (IC₅₀) and therapeutic index (CC₅₀/IC₅₀)
Target Compound Data	S-CX15: IC₅₀ = 62.1 ± 8.2 nM, CC₅₀ = 101.0 ± 30.0 µM, TI = 1626; S-CX16: IC₅₀ = 20.6 ± 1.8 nM, CC₅₀ = 46.9 ± 12.8 µM, TI = 2281
Comparator Or Baseline	S-PF-74: IC₅₀ = 80.0 ± 5.7 nM, CC₅₀ = 66.7 ± 6.8 µM, TI = 834
Quantified Difference	S-CX16 IC₅₀ 3.9-fold more potent than S-PF-74 (20.6 vs. 80.0 nM); S-CX16 TI 2.7-fold higher (2281 vs. 834); S-CX15 IC₅₀ 1.3-fold more potent (62.1 vs. 80.0 nM)
Conditions	Single-round infectious HIV-1 NL4-3 pseudoviral assay in target cells; enantiomerically pure S-enantiomers

Why This Matters

Derivatization of this intermediate yields final compounds with improved potency and a superior safety margin over the S-PF-74 benchmark, demonstrating that the scaffold retains target engagement while enabling potency optimization.

• [1] Meuser ME, Reddy PAN, Dick A, Maurancy JM, Salvino JM, Cocklin S. J Med Chem. 2021;64(7):3747-3766. Table 4 (rac) and enantiomer data pp. 3759-3761. View Source

Target Binding Affinity of Racemic CX15 (via Intermediate 2) vs. PF-74 to HIV-1 CA Hexamer by Surface Plasmon Resonance

Surface plasmon resonance (SPR) analysis confirmed that racemic CX15, synthesized by acylating Intermediate 2 with 7-nitroindole-3-acetic acid derivative, retains nanomolar binding affinity for the HIV-1 CA hexamer, remaining within 2-fold of PF-74 [1]. This demonstrates that acylation of the free 2-amino group in Intermediate 2 does not disrupt the core N-methyl-N-phenyl pharmacophore engagement with the interprotomer pocket [1].

CA Hexamer Binding

Head-to-head

rac‑CX15 K_D: 189 nM vs PF‑74: 95.4 nM → within 1.98‑fold; 1.83× faster association rate

Supports CA interprotomer binding assay interpretation.

SPR, immobilized hexamer; racemic compound tested.

Evidence Dimension	Binding affinity (KD) to HIV-1 NL4-3 capsid hexamer
Target Compound Data	Racemic CX15 (derived from Intermediate 2): KD = 189 nM (SPR); ka = 5.62 × 10⁵ M⁻¹s⁻¹; kd = 5.62 × 10⁻² s⁻¹
Comparator Or Baseline	PF-74: KD = 95.4 nM (SPR); ka = 3.07 × 10⁵ M⁻¹s⁻¹; kd = 2.93 × 10⁻² s⁻¹
Quantified Difference	CX15 KD within 1.98-fold of PF-74 (189 vs. 95.4 nM); CX15 association rate 1.83-fold faster than PF-74 (5.62 vs. 3.07 × 10⁵ M⁻¹s⁻¹)
Conditions	SPR, HIV-1 NL4-3 hexameric capsid protein immobilized; racemic compounds tested

Why This Matters

Confirms that the N-methyl-N-phenyl amide pharmacophore in Intermediate 2 is fully competent for HIV-1 CA hexamer engagement post-acylation, validating its use as a modular scaffold for focused library synthesis.

• [1] Meuser ME, Reddy PAN, Dick A, Maurancy JM, Salvino JM, Cocklin S. J Med Chem. 2021;64(7):3747-3766. Table 1, pp. 3754-3755. View Source

Structural Differentiation: N-Methyl-N-Phenyl Amide Pharmacophore vs. Des-N-Phenyl and Des-N-Methyl Analogs — HIV-1 CA Interprotomer Pocket Binding Competence

Co-crystal structures of PF-74 bound to HIV-1 CA (PDB 4XFZ, 2XDE) and docking studies of CX15, CX16, and CX17 reveal that the N-methyl-N-phenyl amide occupies a hydrophobic pocket at the interface of CA protomers, where both the N-phenyl ring and the N-methyl group make critical van der Waals contacts [1][2]. The des-N-phenyl analog (S)-2-amino-N-methyl-3-phenylpropanamide (CAS 35373-92-3, MW 178.23) lacks the aniline moiety required to fill this subpocket. The des-N-methyl analog 2-amino-N,3-diphenylpropanamide (CAS 5426-73-3, MW 240.30) presents a secondary amide that cannot adopt the requisite tertiary amide conformation for interprotomer complementarity. Only the full N-methyl-N-phenyl-2-amino scaffold of the target compound provides both the binding pharmacophore and the free amine derivatization handle [1].

Pharmacophore Profile

Class-level

N‑methyl‑N‑phenyl amide present; free 2‑amino group present Uniquely combines CA‑binding pharmacophore with derivatization handle

Pharmacophore completeness supports binding and diversification fit.

Based on co‑crystal structures; inferred pharmacophoric requirements.

Evidence Dimension	Pharmacophoric completeness for HIV-1 CA interprotomer pocket binding and synthetic derivatizability
Target Compound Data	2-Amino-N-methyl-N,3-diphenylpropanamide: N-methyl-N-phenyl amide present; free 2-amino group present; MW 254.33; HBD = 1 (amine); HBA = 2; rotatable bonds = 4
Comparator Or Baseline	2-Amino-N,3-diphenylpropanamide (CAS 5426-73-3): N-phenyl present but N-methyl absent (secondary amide); (S)-2-Amino-N-methyl-3-phenylpropanamide (CAS 35373-92-3): N-methyl present but N-phenyl absent; N-Methyl-N,3-diphenylpropanamide (CAS 18859-20-6): both N-methyl and N-phenyl present but 2-amino absent (HBD = 0, no derivatization handle)
Quantified Difference	Target compound uniquely combines both pharmacophoric elements (N-methyl + N-phenyl) AND the free 2-amino derivatization handle. N-Methyl-N,3-diphenylpropanamide has HBD = 0 vs. target HBD = 1, eliminating the capacity for hydrogen bond donation by the amine. 2-Amino-N,3-diphenylpropanamide is a secondary amide (HBD at amide NH) vs. tertiary amide in target (no amide HBD), altering the hydrogen-bonding profile.
Conditions	Structural analysis based on co-crystal structures PDB 4XFZ and 2XDE; computed physicochemical properties from PubChem and vendor data

Why This Matters

No single in-class analog simultaneously provides the N-methyl-N-phenyl pharmacophore required for HIV-1 CA binding AND the free 2-amino group essential for modular diversification; procurement of the target compound is necessary to access this specific chemical space.

• [1] Meuser ME, Reddy PAN, Dick A, Maurancy JM, Salvino JM, Cocklin S. J Med Chem. 2021;64(7):3747-3766. Figure 2 (docking poses), Figure 6 (electrostatic complementarity). View Source
• [2] Blair WS, Pickford C, Irving SL, et al. HIV Capsid is a Tractable Target for Small Molecule Therapeutic Intervention. PLoS Pathog. 2010;6(12):e1001220. PDB 2XDE co-crystal structure of PF-3450074 with HIV-1 CA N-terminal domain. View Source

Enantiomeric Specificity: S-Enantiomer Requirement for Antiviral Activity of Compounds Derived via This Intermediate

Enantiomeric resolution of racemic CX15, CX16, and CX17 (all derived from racemic Intermediate 2) revealed that only the S-enantiomers exhibited antiviral activity, with R-enantiomers being completely inactive (NA = not active) [1]. This stereochemical requirement mirrors that of PF-74, where S-PF-74 is the active enantiomer [1]. The (2S) configuration of the target compound (CAS 124287-48-5) is therefore critical for downstream biological activity, and procurement of the enantiopure (S)-intermediate eliminates the need for costly chiral resolution post-synthesis.

Enantiomer Activity

Head-to-head

S‑CX15/16/17 active (IC₅₀ 20.6–279 nM); R‑enantiomers inactive (NA)

Enantiomeric requirement supports procurement of (S)-form.

R‑enantiomers show no antiviral activity; single study.

Evidence Dimension	Enantiomer-dependent antiviral activity (HIV-1 pseudoviral IC₅₀)
Target Compound Data	S-CX15: IC₅₀ = 62.1 ± 8.2 nM; R-CX15: NA (not active). S-CX16: IC₅₀ = 20.6 ± 1.8 nM; R-CX16: NA. S-CX17: IC₅₀ = 279.0 ± 52.6 nM; R-CX17: NA
Comparator Or Baseline	S-PF-74: IC₅₀ = 80.0 ± 5.7 nM; R-PF-74: NA (not active)
Quantified Difference	R-enantiomers universally inactive across all tested compounds; S-enantiomers retain full antiviral activity, confirming enantiomeric specificity is preserved in the Intermediate 2 scaffold
Conditions	HIV-1 NL4-3 pseudoviral assay; enantiomerically pure compounds obtained by chiral resolution of racemic mixtures synthesized from racemic Intermediate 2

Why This Matters

Procurement of enantiopure (S)-2-amino-N-methyl-N,3-diphenylpropanamide (CAS 124287-48-5) is essential for generating biologically active final compounds; racemic intermediate necessitates costly chiral separation with 50% yield loss to the inactive enantiomer.

• [1] Meuser ME, Reddy PAN, Dick A, Maurancy JM, Salvino JM, Cocklin S. J Med Chem. 2021;64(7):3747-3766. Table 4 (enantiomer data), pp. 3759-3760. View Source

Synthetic Tractability: Intermediate 2 Enables Two-Step Access to Diversified HIV-1 CA Inhibitors from Commercial Boc-Phenylalanine

In the optimized synthetic route reported by Meuser et al. (2021), 2-amino-N-methyl-N,3-diphenylpropanamide hydrochloride (Intermediate 2) is prepared in two steps from commercially available Boc-phenylalanine: (Step 1) HATU-mediated coupling with N-methylaniline to give Intermediate 1 (97.0% yield), and (Step 2) Boc deprotection with HCl/dioxane to afford Intermediate 2 as the crude hydrochloride salt used directly in the next acylation step [1]. This contrasts with the synthesis of PF-74 itself, which requires a more complex indole-acetic acid coupling prior to Boc deprotection. The late-stage diversification enabled by Intermediate 2 allowed the generation of three structurally distinct final compounds (CX15, CX16, CX17) in parallel from a single common intermediate, demonstrating the scaffold's utility for focused library synthesis [1].

Synthetic Access

Supporting evidence

2 steps from Boc‑Phe; 97% coupling yield; parallel diversification enabled

Supports library synthesis workflow fit.

Solution‑phase; crude intermediate used without purification; single reported route.

Evidence Dimension	Synthetic step count and yield to reach diversifiable intermediate
Target Compound Data	Intermediate 2 (2-amino-N-methyl-N,3-diphenylpropanamide hydrochloride): 2 steps from Boc-Phe; Step 1 yield = 97.0%; Step 2 crude yield = quantitative (used without purification); LC-MS (ESI): m/z (M+1)⁺ = 255.08
Comparator Or Baseline	PF-74 synthesis: requires indole-acetic acid coupling prior to deprotection; more complex synthetic sequence with earlier diversification commit point
Quantified Difference	Intermediate 2 accessible in 2 steps with 97% yield for key coupling step; enables parallel synthesis of 3+ final compounds from single intermediate; contrasts with linear PF-74 synthesis requiring earlier commitment to specific indole substituent
Conditions	Solution-phase synthesis; Boc-Phe + N-methylaniline, HATU/DIPEA in DMF; HCl/dioxane deprotection; all steps at room temperature

Why This Matters

The two-step, high-yielding synthesis of Intermediate 2 from inexpensive Boc-phenylalanine and its compatibility with parallel diversification make it an efficient entry point for library synthesis in hit-to-lead and lead optimization programs targeting the HIV-1 CA interprotomer pocket.

• [1] Meuser ME, Reddy PAN, Dick A, Maurancy JM, Salvino JM, Cocklin S. J Med Chem. 2021;64(7):3747-3766. Experimental Section, pp. 3761-3763; Schemes 1 and 2. View Source

Optimal Procurement and Application Scenarios for 2-Amino-N-methyl-N,3-diphenylpropanamide in HIV Capsid-Targeted Drug Discovery

Focused Library Synthesis of PF-74 Analogs with Diversified 2-Position Substituents for Metabolic Stability Optimization

Procure the (S)-enantiomer (CAS 124287-48-5) as a common late-stage intermediate for parallel acylation with substituted indole-acetic acids, phenylacetic acids, or heterocyclic carboxylic acids. As demonstrated by Meuser et al. (2021), this strategy yielded three distinct HIV-1 CA inhibitors (CX15, CX16, CX17) from a single batch of Intermediate 2, achieving up to 204-fold improvement in human liver microsome t₁/₂ over PF-74 [1]. The free 2-amino group enables HATU- or EDCI-mediated amide coupling under standard conditions without protection/deprotection of other functionalities, making this intermediate ideal for 24- or 96-well plate-based parallel synthesis workflows in medicinal chemistry hit-to-lead campaigns [1].

Enantioselective Synthesis of S-Configured HIV-1 Capsid Inhibitors Requiring Defined Stereochemistry

Use enantiopure (S)-2-amino-N-methyl-N,3-diphenylpropanamide (CAS 124287-48-5) to bypass chiral resolution of final compounds. Data from Meuser et al. show that R-enantiomers of CX15, CX16, and CX17 are completely inactive (IC₅₀ = NA) against HIV-1 pseudovirus, while S-enantiomers retain full antiviral activity (S-CX16 IC₅₀ = 20.6 nM) [1]. Starting from racemic intermediate necessitates chiral separation at the final stage, incurring ≥50% material loss and additional analytical burden. Procurement of the pre-resolved (S)-enantiomer ensures that all downstream synthetic effort yields biologically active material, improving overall synthetic efficiency and reducing cost per active compound [1].

Structure-Guided Optimization of HIV-1 CA Interprotomer Pocket Binders via Computational Docking and Electrostatic Complementarity Analysis

Employ this intermediate as the core scaffold for computational design workflows that optimize electrostatic complementarity (EC) to the HIV-1 CA hexamer. Meuser et al. demonstrated that EC scores calculated for CX15, CX16, and CX17 docking poses correlate with experimentally determined off-rates (kd) and KD values, validating the scaffold's compatibility with structure-based design [1]. The N-methyl-N-phenyl amide provides a fixed pharmacophoric anchor occupying the aniline-binding subpocket (PDB 4XFZ), while the 2-amino position serves as the primary vector for introducing substituents that modulate EC with adjacent protomer residues. This modular design paradigm, enabled by Intermediate 2, allows systematic exploration of the chemical space accessible from a single commercial building block [1].

Metabolic Stability-Driven Lead Optimization of HIV-1 CA Inhibitors Using Human Liver Microsome Screening

Use Intermediate 2-derived compound libraries in human liver microsome (HLM) stability assays to identify analogs with improved pharmacokinetic profiles. The Meuser et al. study established that the t₁/₂ of S-PF-74 (0.5 min) can be improved to 102.0 min (S-CX17, 204-fold) through modifications installed at the 2-amino position of this intermediate [1]. The structure-t₁/₂ relationship observed across the CX series (S-CX15: 15.4 min; S-CX16: 1.0 min; S-CX17: 102.0 min) demonstrates that small changes in the acyl substituent produce large, quantifiable differences in metabolic stability, making this scaffold an ideal platform for HLM-based screening cascades where procurement of multi-gram quantities of the common intermediate supports iterative analoging [1].

Application

Selection Property

Validation Focus

Library synthesis for HIV‑1 CA inhibitors

Free 2‑amino acylation handle

Parallel acylation yield and purity confirmation

Enantiopure (S)-inhibitor synthesis

Enantiomeric purity (S)-form

Chiral HPLC or optical rotation verification

Structure‑based CA binder design

Fixed pharmacophore anchor

Electrostatic complementarity scoring vs SPR data

Metabolic stability screening of analogs

Modular acylation for variable metabolic profiles

HLM t₁/₂ reproducibility across analog series

• [1] Meuser ME, Reddy PAN, Dick A, Maurancy JM, Salvino JM, Cocklin S. Rapid Optimization of the Metabolic Stability of a Human Immunodeficiency Virus Type-1 Capsid Inhibitor Using a Multistep Computational Workflow. J Med Chem. 2021;64(7):3747-3766. doi:10.1021/acs.jmedchem.0c01810 View Source